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Compound of Interest

Methyl 3-hydroxypyrrolidine-2-
Compound Name:

carboxylate
CAS No.: 1378292-24-0
Cat. No.: B3395060

Get Quote

\ J

Part 1: Executive Identity & Stereochemical
Taxonomy

Methyl 3-hydroxypyrrolidine-2-carboxylate is a specialized pyrrolidine scaffold distinct from
the more common 4-hydroxyproline. It serves as a critical chiral building block in the synthesis
of constrained peptides, antiviral agents, and neuroactive ligands (GABA/dopamine agonists).

Core Identification Data
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Feature Technical Specification

IUPAC Name Methyl 3-hydroxypyrrolidine-2-carboxylate

3-Hydroxyproline methyl ester; 3-HyPro-OMe;
Common Synonyms )
Methyl 3-hydroxyprolinate

Molecular Formula CeH11NOs (Free Base) / CeH12CINO3 (HCI Salt)

145.16 g/mol (Free Base) / 181.62 g/mol (HCI

Molecular Weight
Salt)

Viscous oil (Free Base) / White to off-white

Physical State ) )
crystalline solid (HCI Salt)

Highly soluble in H20, MeOH, DMSO; sparingly

Solubilit
Y soluble in Et20, Hexane.[1]

Stereoisomer Taxonomy (The "CAS Matrix")

Researchers must distinguish between the four stereoisomers. The (2S,3S) and (2S,3R) forms
are most relevant for L-proline mimicry.

) . Common CAS Number CAS Number Key

Configuration o
Name (HCI Salt) (Free Base) Application
cis-3-Hydroxy-L- Natural product

(2S, 39) proline methyl 213131-32-9 1378292-24-0 synthesis
ester (Echinocandins)
trans-3-Hydroxy- Peptide

(2S, 3R) L-proline methyl 496841-09-9 N/A conformation
ester constraints

trans-3-Hydroxy-
(2R, 39) D-proline methyl 1844898-16-3 405165-00-6

ester

D-amino acid

scanning

cis-3-Hydroxy-D-
(2R, 3R) proline methyl N/A N/A

ester

Rare research

reagent
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Part 2: Synthesis & Manufacturing Protocols
Strategic Overview

The synthesis of 3-substituted prolines is more challenging than 4-substituted analogs due to
steric crowding at the a-carbon. Two primary routes are employed:[2][3][4][5][6]

» Direct Esterification: Used when the specific 3-hydroxyproline isomer is available (natural or
enzymatic source).

o De Novo Asymmetric Synthesis: Required for non-natural isomers, typically utilizing
Sharpless epoxidation or Michael addition.

Yield >90%

Route A: Direct Esterification Thionyl Chloride / MeOH
(From 3-Hyp Acid) (0°C -> Reflux)
Route B: De Novo Synthesis . .
(From Beta-Alanine) }—D{ Allylic Alcohol Formation }—D{ }—»‘ Ir llar Cyclization

Methyl 3-hydroxypyrrolidine-2-carboxylate
(HCI Salt)

High ee%

Click to download full resolution via product page

Figure 1: Comparison of synthetic pathways. Route A is preferred for standard L-isomers;
Route B allows access to specific unnatural stereocisomers.

Protocol A: Direct Esterification (Standard Lab Scale)

Objective: Conversion of (2S,3S)-3-hydroxypyrrolidine-2-carboxylic acid to its methyl ester
hydrochloride.

Reagents:

¢ (2S,3S)-3-Hydroxyproline (1.0 eq)

e Thionyl Chloride (SOCI2) (1.5 eq)

e Anhydrous Methanol (MeOH) (Solvent volume: ~10 mL/g of substrate)

Step-by-Step Methodology:
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e Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser topped
with a CaClz drying tube. Chill the flask to 0°C in an ice bath.

 Activation: Add anhydrous MeOH to the flask. Slowly add SOCI2 dropwise over 20 minutes.
Caution: Exothermic reaction with gas evolution (HCI/SOz).

» Addition: Add solid 3-hydroxyproline in one portion. The solution may remain heterogeneous
initially.

o Reflux: Remove the ice bath and heat the mixture to reflux (65°C) for 4—6 hours. The solution
should become clear.

o Workup: Cool to room temperature. Concentrate the solution in vacuo to remove solvent and
excess HCI.

« Purification: Triturate the resulting residue with cold diethyl ether (Et20) to induce
crystallization. Filter the white solid and dry under high vacuum.

o Expected Yield: 90-95%

o Validation: TH NMR (D20) should show a singlet at ~3.8 ppm (COOCHSs) and absence of
broad COOH peak.

Protocol B: De Novo Asymmetric Synthesis (Sharpless
Route)

Objective: Synthesis of non-natural isomers (e.g., trans-3-hydroxy-L-proline) starting from [3-
alanine derivatives.

Key Mechanistic Steps:
o Precursor Prep: Conversion of 3-alanine to an allylic alcohol intermediate.[7][8]

» Chiral Induction:Sharpless Asymmetric Epoxidation using Ti(OiPr)as, (+)-DET, and TBHP to
generate the chiral epoxide. This step sets the stereochemistry at C3.
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» Cyclization: Acid-catalyzed intramolecular ring opening of the epoxide by the nitrogen atom
forms the pyrrolidine ring with the 3-hydroxyl group established.

» Oxidation: The primary alcohol side chain is oxidized (Jones or TEMPO oxidation) to the
carboxylic acid, followed by esterification.

Part 3: Applications in Drug Discovery
Structural Biology & Peptide Engineering

Methyl 3-hydroxypyrrolidine-2-carboxylate is a "conformationally constrained" amino acid.
Unlike flexible glycine or alanine, the pyrrolidine ring locks the backbone dihedral angle (

o 3-Hydroxylation Effect: The electronegative -OH group at C3 exerts an inductive effect and
can form H-bonds, altering the endo/exo puckering of the ring.

o (2S,3S) isomer tends to stabilize the C3-endo pucker.
o (2S,3R) isomer favors the C3-exo pucker.

 Utility: Used to scan peptide receptors (GPCRSs) to determine the bioactive conformation of
the ligand.

Medicinal Chemistry Scaffolds

This moiety is a pharmacophore in several high-value therapeutic classes:

e Echinocandins (Antifungal): The core cyclic hexapeptide of echinocandins (e.g.,
Caspofungin) contains 3-hydroxy-4-methylproline, a close structural analog. 3-
Hydroxyproline esters are used in SAR studies to simplify this core.

¢ Fluoro-Proline Mimics: The 3-OH group is often substituted with Fluorine (using DAST) to
create 3-fluoroprolines, which are non-H-bonding isosteres used to modulate pKa and
lipophilicity without changing steric bulk.

» Neuroactive Agents: Derivatives serve as precursors for kainoid analogs (glutamate receptor
agonists).
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Part 4: Handling & Safety Data

Signal Word:WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

May cause respirato
STOT-SE H335 ] .y- P v
irritation.

Storage Protocol:

e Hygroscopic Nature: The HCI salt is extremely hygroscopic. Store in a desiccator or under
inert gas (Argon/Nitrogen) at 2—8°C.

» Stability: Stable for >2 years if kept dry. Free base is prone to racemization and oxidation;
convert to salt for long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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